molecular formula C13H11N B8563933 (3-Methyl-2-naphthalenyl)acetonitrile

(3-Methyl-2-naphthalenyl)acetonitrile

Cat. No.: B8563933
M. Wt: 181.23 g/mol
InChI Key: CHVSJQVTEBQKJL-UHFFFAOYSA-N
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Description

(3-Methyl-2-naphthalenyl)acetonitrile is a useful research compound. Its molecular formula is C13H11N and its molecular weight is 181.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H11N

Molecular Weight

181.23 g/mol

IUPAC Name

2-(3-methylnaphthalen-2-yl)acetonitrile

InChI

InChI=1S/C13H11N/c1-10-8-12-4-2-3-5-13(12)9-11(10)6-7-14/h2-5,8-9H,6H2,1H3

InChI Key

CHVSJQVTEBQKJL-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=CC=CC=C2C=C1CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 2-bromomethyl3-methylnaphthalene (2.87 g, 12.2 mmol) and NaCN (652 mg, 13.3 mmol) in CH3CH/H2O (9:1, 125 mL) was heated to reflux for 1 hour. Upon warming, the suspension became homogeneous. After cooling to room temperature, the volatiles were removed from the reaction mixture in vacuo and the residue was partitioned between 2O (150 mL) and CH2Cl2 (150 mL). The aqueous phase was extracted with CH2Cl2 (1×150 mL). The combined organic layers were dried (Na2SO4) and concentrated in vacuo to give the title compound as a white solid (2.18 g, 99%). This material was of sufficient purity to be used as such in the next step.
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2.87 g
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652 mg
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reactant
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125 mL
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Yield
99%

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